Cas no 2137734-43-9 (1-Propanone, 3-chloro-1-(2,7-diazaspiro[3.5]non-7-yl)-)

• Product Name: 1-Propanone, 3-chloro-1-(2,7-diazaspiro[3.5]non-7-yl)-
• CAS No: 2137734-43-9
• MF: C₁₀H₁₇ClN₂O
• MW: 216.707781553268
• CID: 5257505
• Update Time: 2025-05-19

1-Propanone, 3-chloro-1-(2,7-diazaspiro[3.5]non-7-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-chloro-1-(2,7-diazaspiro[3.5]non-7-yl)-

• Inchi： 1S/C10H17ClN2O/c11-4-1-9(14)13-5-2-10(3-6-13)7-12-8-10/h12H,1-8H2
• InChI Key： QLGFOAVLZCPJJD-UHFFFAOYSA-N
• SMILES： C(N1CCC2(CNC2)CC1)(=O)CCCl

Additional information on 1-Propanone, 3-chloro-1-(2,7-diazaspiro[3.5]non-7-yl)-

Introduction to 1-Propanone, 3-chloro-1-(2,7-diazaspiro[3.5]non-7-yl)- CAS No. 2137734-43-9

1-Propanone, 3-chloro-1-(2,7-diazaspiro[3.5]non-7-yl)-, identified by its Chemical Abstracts Service (CAS) number 2137734-43-9, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules characterized by a unique spirocyclic structure, which contributes to its distinct chemical and biological properties. The presence of both chloro and diazaspiro functional groups makes it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 1-Propanone, 3-chloro-1-(2,7-diazaspiro[3.5]non-7-yl)- incorporates a spirocyclic core, which is a key feature that distinguishes it from other organic compounds. Spirocyclic structures are known for their rigid and stable conformations, which can enhance the binding affinity of a molecule to its target receptor. In this case, the spirocyclic moiety is further modified with a diazaspiro group, adding an additional layer of complexity and potential functionality.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The spirocyclic core of 1-Propanone, 3-chloro-1-(2,7-diazaspiro[3.5]non-7-yl)- has been found to exhibit favorable interactions with various biological targets, making it an attractive scaffold for drug design. The chloro substituent at the 3-position introduces electrophilic centers that can participate in nucleophilic substitution reactions, allowing for further derivatization and customization.

The diazaspiro group, located at the 1-position of the propanone backbone, adds a nitrogen-rich environment to the molecule. Nitrogen-containing heterocycles are well-known for their role in medicinal chemistry due to their ability to form hydrogen bonds and coordinate with metal ions. This feature can be exploited to enhance the solubility and bioavailability of drug candidates derived from 1-Propanone, 3-chloro-1-(2,7-diazaspiro[3.5]non-7-yl)-.

In recent years, there has been growing interest in the development of spirocyclic compounds as potential therapeutic agents. These molecules have shown promise in various preclinical studies due to their unique structural features and biological activities. For instance, spirocyclic derivatives have been investigated for their potential as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antiviral agents. The compound 1-Propanone, 3-chloro-1-(2,7-diazaspiro[3.5]non-7-yl)- is no exception and has been explored for its potential applications in these areas.

One of the most compelling aspects of 1-Propanone, 3-chloro-1-(2,7-diazaspiro[3.5]non-7-yl)- is its versatility as a chemical scaffold. The combination of the chloro group and the diazaspiro moiety provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility has led to several novel derivatives being synthesized and tested in vitro and in vivo. Preliminary results suggest that these derivatives exhibit promising pharmacological properties, including potent binding affinity and favorable pharmacokinetic profiles.

The synthesis of 1-Propanone, 3-chloro-1-(2,7-diazaspiro[3.5]non-7-yl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The spirocyclic core is typically formed through a cyclization reaction between two precursors, while the chloro group is introduced via halogenation or substitution reactions. The diazaspiro group is often incorporated through cycloaddition reactions or nucleophilic substitution processes. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve the efficiency and selectivity of these transformations.

Given its intriguing structural features and potential biological activities, 1-Propanone, 3-chloro, 1-(2, 7-diazaspiro[ *3.* *5* ]non *7 ]-yl) CAS No.* *2137734 43 9* - has become a subject of intense research interest among medicinal chemists worldwide.* The* development* of* new synthetic methodologies* and* computational* tools* has* further* facilitated* the exploration* of this compound's* pharmacological* potential.* Future* studies* are* expected* to* focus* on elucidating* its mechanism* of action,* identifying* new therapeutic applications,* and optimizing* its pharmacokinetic properties.